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Experimental Evidence & Protocols

The characterization of BPR1J-097's mechanism of action is supported by a series of standardized

experimental protocols.

Experiment
Type

Cell Line / Model Key Methodologies
Primary Outcome
Measured

Kinase
Inhibition

Sf9 insect cells
expressing

recombinant FLT3

Kinase-Glo assay;
Incubation for 4 hours [1]

IC₅₀ (Concentration
inhibiting 50% of kinase

activity)

Cellular
Proliferation

MOLM-13, MV4-11

(FLT3-mutant AML)

MTS cell viability assay;

Incubation for 72 hours [2]
[3] [1]

GI₅₀ (Concentration

causing 50% growth
inhibition)

Mechanism &
Signaling

FLT3-driven AML cells Western Blot analysis [2] [3] Reduction in
phosphorylated FLT3 and

STAT5

Apoptosis
Assay

FLT3-driven AML cells Not specified in detail [2] [3] Induction of programmed

cell death
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Experiment
Type

Cell Line / Model Key Methodologies
Primary Outcome
Measured

In Vivo Efficacy FLT3-driven AML

murine xenograft

Administered to mice with

established tumors [2] [3]

Tumor volume regression

and growth inhibition

Mechanism of Action Pathway

The following diagram illustrates the proposed mechanism of action for BPR1J-097 in targeting the FLT3

signaling pathway in AML cells:

FLT3-ITD Mutation

Constitutive FLT3
Activation & Dimerization

Activation of Downstream
Pathways (e.g., STAT5)

Cellular Effects:
Proliferation & Survival

BPR1J-097 Intervention
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 Binds FLT3
IC₅₀ = 11 nM

 Blocks

Induction of Apoptosis
& Growth Arrest
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Figure 1: BPR1J-097 inhibits constitutive FLT3 signaling, leading to apoptosis in AML cells.

Research Context & Developer

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 4 Tech Support

https://www.academia.edu/54102203/BPR1J_097_a_novel_FLT3_kinase_inhibitor_exerts_potent_inhibitory_activity_against_AML
https://pubmed.ncbi.nlm.nih.gov/22187040/
https://www.smolecule.com/products/s548028?utm_src=pdf-body
https://www.smolecule.com/products/s548028?utm_src=pdf-body-img
https://www.smolecule.com/products/s548028?utm_src=pdf-body
https://www.smolecule.com/products/s548028?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


BPR1J-097 was identified as a novel FLT3 inhibitor with promising in vivo anti-tumour activities,

suggesting its potential for further development in preclinical and clinical studies [2] [3]. The current

developer is listed as the Institute of Biotechnology and Pharmaceutical Research at the National

Health Research Institutes (NHRI) in Taiwan [4].

It is important to note that the available data is from the original 2012 publication. For the latest research

status, I recommend checking the NIH Clinical Trials database or the NHRI's official website for any updates

on preclinical or clinical development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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